1-(5-Amino-1-propyl-1H-benzoimidazol-2-YL)-ethanol dihydrochloride

• IUPAC Name: 1-(5-amino-1-propylbenzimidazol-2-yl)ethanol;dihydrochloride
• InChI: InChI=1S/C12H17N3O.2ClH/c1-3-6-15-11-5-4-9(13)7-10(11)14-12(15)8(2)16;;/h4-5,7-8,16H,3,6,13H2,1-2H3;2*1H
• InChI Key: HUJOYCIAGZRMOB-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C=C2)N)N=C1C(C)O.Cl.Cl
• Molecular Formula: C12H19Cl2N3O
• Molecular Weight: 292.20 g/mol

Description

1-(5-Amino-1-propyl-1H-benzoimidazol-2-YL)-ethanol dihydrochloride, also known as 5-APB, is a chemical compound that has recently become popular in scientific research. It is an analog of the psychoactive compound MDMA (methylenedioxymethamphetamine) and is a derivative of the substituted benzofuran class. 5-APB has been used in a variety of research applications, including studies of its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.

Mechanism of Action

1-(5-Amino-1-propyl-1H-benzoimidazol-2-YL)-ethanol dihydrochloride is an agonist for the 5-HT2A serotonin receptor, which is a G-protein coupled receptor found in the brain. Activation of this receptor is associated with the release of dopamine and other neurotransmitters, as well as changes in behavior and cognition. 1-(5-Amino-1-propyl-1H-benzoimidazol-2-YL)-ethanol dihydrochloride has also been found to act as an antagonist of the 5-HT1A receptor, which may be responsible for its antidepressant effects.
Biochemical and Physiological Effects
1-(5-Amino-1-propyl-1H-benzoimidazol-2-YL)-ethanol dihydrochloride has been found to affect a variety of biochemical and physiological processes. It has been found to increase the release of dopamine in the brain, which is associated with improved mood and cognition. It has also been found to increase the release of growth hormone, which is associated with improved physical performance. Additionally, 1-(5-Amino-1-propyl-1H-benzoimidazol-2-YL)-ethanol dihydrochloride has been found to modulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is associated with improved stress response.

Advantages and Limitations for Lab Experiments

1-(5-Amino-1-propyl-1H-benzoimidazol-2-YL)-ethanol dihydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive, readily available, and has a high degree of solubility in water. Additionally, it has a relatively long half-life, which makes it suitable for long-term experiments. However, it is important to note that 1-(5-Amino-1-propyl-1H-benzoimidazol-2-YL)-ethanol dihydrochloride is a potent agonist for the 5-HT2A receptor and should be used with caution.

Future Directions

There are several potential future directions for research involving 1-(5-Amino-1-propyl-1H-benzoimidazol-2-YL)-ethanol dihydrochloride. It could be studied further for its potential as a novel antidepressant, as well as its potential to facilitate the release of growth hormone. Additionally, further research could be conducted on its effects on the HPA axis and its potential as a treatment for stress-related disorders. Finally, more research could be conducted on its mechanism of action and its potential interactions with other neurotransmitters.

Scientific Research Applications

1-(5-Amino-1-propyl-1H-benzoimidazol-2-YL)-ethanol dihydrochloride is a useful tool for studying the pharmacology of 5-HT2A serotonin receptors, as it is an agonist for the receptor. It has been used to study the effects of 5-HT2A agonists on the release of dopamine and other neurotransmitters in the brain, as well as the effects of 5-HT2A agonists on behavior and cognition. 1-(5-Amino-1-propyl-1H-benzoimidazol-2-YL)-ethanol dihydrochloride has also been studied for its potential as a novel antidepressant, as well as its potential to facilitate the release of growth hormone.